N4-Methyl Sulfadoxine

• CAS RN: 1346603-39-1
• Molecular Formula: C13H16N4O4S
• Molecular Weight: 324.355
• IUPAC Name: N-(5,6-dimethoxypyrimidin-4-yl)-4-(methylamino)benzenesulfonamide
• InChI: InChI=1S/C13H16N4O4S/c1-14-9-4-6-10(7-5-9)22(18,19)17-12-11(20-2)13(21-3)16-8-15-12/h4-8,14H,1-3H3,(H,15,16,17)
• InChI Key: OTCLFKJHHXFXLY-UHFFFAOYSA-N
• SMILES: CNC1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC=N2)OC)OC

Description

N4-Methyl Sulfadoxine is a derivative of sulfadoxine, a long-acting sulfonamide used for the treatment or prevention of malaria. Sulfonamides are an important class of synthetic antimicrobial drugs that are used as broad-spectrum treatments for human and animal bacterial infections. They are organo-sulphur compounds containing the -SO2NH2 and/or -SO2NH- group.

Molecular Structure Analysis

Sulfonamides, including N4-Methyl Sulfadoxine, have a distinct structure characterized by the existence of a sulfanilamide group and a distinct 6- or 5-membered heterocyclic rings. The molecular formula of N4-Methyl Sulfadoxine is C13H16N4O4S.

Mechanism of Action

Sulfadoxine, from which N4-Methyl Sulfadoxine is derived, targets Plasmodium dihydropteroate synthase and dihydrofolate reductase. These enzymes are necessary for the conversion of PABA to folic acid, which is vital to the synthesis, repair, and methylation of DNA, crucial for cell growth in Plasmodium falciparum.

Safety and Hazards

Sulfadoxine, the parent compound of N4-Methyl Sulfadoxine, can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

The future of antimalarial drugs, including sulfadoxine and its derivatives, is focused on overcoming the limitations of current drugs, such as drug resistance, poor bioavailability, drug toxicity, and poor water solubility. New drugs are needed, particularly those with new mechanisms of action.